Cas no 1004194-38-0 (3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole)

3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole structure
1004194-38-0 structure
Product Name:3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole
CAS No:1004194-38-0
MF:C12H11N3S
MW:229.300840616226
MDL:MFCD04968673
CID:3058459
PubChem ID:7017359
Update Time:2025-04-21

3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiocyanato-1-(4-methyl-benzyl)-1H-pyrazole
    • AKOS B017631
    • ART-CHEM-BB B017631
    • 3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole
    • 1004194-38-0
    • STK349434
    • AKOS000307008
    • EN300-229213
    • 3-isothiocyanato-1-(4-methylbenzyl)-1H-pyrazole
    • 3-isothiocyanato-1-[(4-methylphenyl)methyl]pyrazole
    • BBL039850
    • 3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole
    • MDL: MFCD04968673
    • Inchi: 1S/C12H11N3S/c1-10-2-4-11(5-3-10)8-15-7-6-12(14-15)13-9-16/h2-7H,8H2,1H3
    • InChI Key: ZCGCQUHSFNMHBA-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CN(CC2C=CC(C)=CC=2)N=1

Computed Properties

  • Exact Mass: 229.06736854Da
  • Monoisotopic Mass: 229.06736854Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62.3Ų

3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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3-Isothiocyanato-1-(4-methyl-benzyl)-1H-pyrazole
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Enamine
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Enamine
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Enamine
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